Cas no 885278-62-6 (Methyl 5-(benzyloxy)-1H-indazole-3-carboxylate)

• Product Name: Methyl 5-(benzyloxy)-1H-indazole-3-carboxylate
• CAS No: 885278-62-6
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• MDL: MFCD07371590
• CID: 711579
• Update Time: 2023-11-28

Methyl 5-(benzyloxy)-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(benzyloxy)-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylicacid, 5-(phenylmethoxy)-, methyl ester
• 5-(Phenylmethoxy)-1H-indazole-3-carboxylic acid methyl ester
• METHYL 5-BENZYLOXY-1H-INDAZOLE-3-CARBOXYLATE,
• methyl 5-phenylmethoxy-1H-indazole-3-carboxylate
• Methyl 5-benzyloxy-1H-indazole-3-carboxylate
• Methyl 5-(phenylmethoxy)-1H-indazole-3-carboxylate (ACI)

• MDL： MFCD07371590
• Inchi： 1S/C16H14N2O3/c1-20-16(19)15-13-9-12(7-8-14(13)17-18-15)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： SGZVYMUGMPJIGU-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC=C(C=2)OCC2C=CC=CC=2)NN=1)OC

Computed Properties

• Exact Mass: 282.10000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2

Experimental Properties

• PSA: 64.21000
• LogP: 2.92850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles